Cas no 313274-60-1 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-phenoxybenzamide)

• Product Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-phenoxybenzamide
• CAS No: 313274-60-1
• MF: C₁₉H₁₆N₂O₃S
• MW: 352.406943321228
• CID: 6369759
• PubChem ID: 1548119
• Update Time: 2025-05-20

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-phenoxybenzamide
• N-(5-acetyl-4-methylthiazol-2-yl)-4-phenoxybenzamide
• Benzamide, N-(5-acetyl-4-methyl-2-thiazolyl)-4-phenoxy-
• ZINC01509794
• F0098-0372
• Z29870272
• AB00666876-01
• AKOS001013688
• 313274-60-1

• Inchi： 1S/C19H16N2O3S/c1-12-17(13(2)22)25-19(20-12)21-18(23)14-8-10-16(11-9-14)24-15-6-4-3-5-7-15/h3-11H,1-2H3,(H,20,21,23)
• InChI Key： SSPOYRNNNAMETF-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=C(C(C)=O)S1)(=O)C1=CC=C(OC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 352.08816355g/mol
• Monoisotopic Mass: 352.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• pka: 6.93±0.50(Predicted)

Additional information on N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-phenoxybenzamide

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-phenoxybenzamide (CAS 313274-60-1): A Comprehensive Overview

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-phenoxybenzamide (CAS 313274-60-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications. This thiazole derivative combines an acetyl-substituted thiazole core with a phenoxybenzamide moiety, creating a molecule with interesting chemical properties. Researchers have been particularly interested in its molecular interactions and potential as a chemical intermediate for various applications.

The compound's chemical structure features a 5-acetyl-4-methylthiazole group attached to a 4-phenoxybenzamide unit through a nitrogen linkage. This configuration gives the molecule both lipophilic and polar characteristics, making it potentially valuable in pharmaceutical research and material science. Recent studies have explored its hydrogen bonding capacity and molecular conformation, which are crucial for understanding its reactivity and potential applications.

In the context of current scientific trends, N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-phenoxybenzamide aligns with several research hotspots. The growing interest in heterocyclic compounds for drug discovery makes this molecule particularly relevant. Its thiazole ring is a common pharmacophore found in many bioactive molecules, while the phenoxybenzamide portion offers additional sites for molecular modification. These features make it a candidate for structure-activity relationship studies in medicinal chemistry.

The synthesis of CAS 313274-60-1 typically involves multi-step organic reactions, starting with the preparation of the thiazole core followed by coupling with the benzamide derivative. Researchers have developed various synthetic routes to optimize yield and purity, with recent focus on green chemistry approaches that minimize environmental impact. The compound's physical properties, including melting point, solubility, and stability, have been characterized to support its potential applications.

From an industrial perspective, N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-phenoxybenzamide has shown promise as a specialty chemical in several fields. In material science, its molecular structure suggests potential for creating novel organic semiconductors or photovoltaic materials. The compound's ability to form molecular complexes with various substrates makes it interesting for sensor development and catalysis research.

Recent patent literature reveals growing commercial interest in thiazole-containing compounds like CAS 313274-60-1. Several applications focus on its potential as a chemical building block for more complex molecules. The compound's structural versatility allows for numerous modifications, making it valuable for combinatorial chemistry and high-throughput screening applications in drug discovery programs.

Quality control and analytical characterization of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-phenoxybenzamide typically involve advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for research and potential commercial applications. Storage recommendations generally suggest keeping the material in cool, dry conditions protected from light to maintain stability.

The safety profile of CAS 313274-60-1 has been investigated through standard toxicological assessments. While not classified as hazardous under normal handling conditions, proper laboratory safety protocols should always be followed when working with this or any chemical compound. Researchers emphasize the importance of personal protective equipment and adequate ventilation during experimental procedures.

Looking forward, the scientific community continues to explore new applications for N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-4-phenoxybenzamide. Current research directions include investigating its potential in bioconjugation chemistry, molecular recognition systems, and as a scaffold for bioactive molecule design. The compound's unique combination of structural features positions it as an interesting subject for future chemical innovation and applied research.

For researchers and industry professionals seeking information about 313274-60-1, this compound represents an excellent example of how specialized organic molecules can bridge multiple scientific disciplines. Its structural complexity and functional group diversity make it a valuable tool for advancing knowledge in molecular design and chemical synthesis. As research progresses, we can anticipate new discoveries about this compound's properties and potential applications across various scientific and industrial fields.